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Compound of Interest

Compound Name: 4,4'-Diaminooctafluorobiphenyl

Cat. No.: B085828 Get Quote

Essential Safety and Handling Guide for 4,4'-
Diaminooctafluorobiphenyl
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

4,4'-Diaminooctafluorobiphenyl (CAS No. 1038-66-0). Adherence to these procedures is

essential for ensuring the safety of all laboratory personnel and minimizing environmental

impact.

Hazard Identification and Personal Protective Equipment
(PPE)
4,4'-Diaminooctafluorobiphenyl is a chemical that requires careful handling due to its

potential health hazards. It is known to cause skin and eye irritation and may cause respiratory

irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Required PPE:
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PPE Category Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[2]

To protect against splashes

and dust that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat are

mandatory.[3] For extensive

handling, consider a

disposable chemical-resistant

coverall.[4][5]

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use a NIOSH-approved air-

purifying respirator with an

appropriate particulate filter if

dust is generated or if working

in a poorly ventilated area.[3]

[4][6]

To avoid inhalation of dust

which may cause respiratory

tract irritation.[2]

Foot Protection
Closed-toe shoes, preferably

chemical-resistant boots.[4][7]

To protect feet from potential

spills.

Quantitative Safety Data
Property Value Reference

Melting Point 175-177 °C [1][2]

Boiling Point 279.4±35.0 °C (Predicted) [1]

Molecular Formula C12H4F8N2 [1][2]

Molecular Weight 328.16 g/mol [1][2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]
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Operational Plan: Step-by-Step Handling Protocol
Engineering Controls: All work with 4,4'-Diaminooctafluorobiphenyl should be conducted in a

well-ventilated chemical fume hood.[3] An eyewash station and a safety shower must be readily

accessible.[3]

Step 1: Preparation

Before handling, ensure all required PPE is properly donned.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement in and out of the containment area.

Step 2: Handling

Avoid the formation of dust and aerosols.[2]

If transferring the solid, use a spatula or other appropriate tool to minimize dust generation.

For weighing, use a tared and sealed container within the fume hood.

Step 3: Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling.[8]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove PPE in the designated area, avoiding contamination of clean spaces.

Disposal Plan
Waste Collection:

Collect all waste material, including contaminated PPE and disposable equipment, in a

designated, clearly labeled, and sealed container.[3]
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Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Disposal Method:

The recommended method of disposal is incineration by a licensed and approved waste

disposal facility.[3][8]

Do not allow the product to enter drains or the environment.[2][8]

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.[2]

[8] If skin irritation occurs, seek medical attention.[8]

In case of eye contact: Rinse cautiously with water for several minutes.[2][8] Remove contact

lenses if present and easy to do. Continue rinsing.[8] If eye irritation persists, get medical

advice/attention.[8]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[2][8] Call a poison center or doctor if you feel unwell.[8]

If swallowed: Rinse mouth with water.[2] Never give anything by mouth to an unconscious

person.[2] Seek immediate medical attention.

Workflow Diagram
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Safe Handling Workflow for 4,4'-Diaminooctafluorobiphenyl
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Caption: Safe Handling Workflow for 4,4'-Diaminooctafluorobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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